Cas no 878784-25-9 (4-(aminomethyl)-N-ethylbenzene-1-sulfonamide hydrochloride)

• Product Name: 4-(aminomethyl)-N-ethylbenzene-1-sulfonamide hydrochloride
• CAS No: 878784-25-9
• MF: C₉H₁₅ClN₂O₂S
• MW: 250.745599985123
• CID: 4663596
• PubChem ID: 71683743
• Update Time: 2025-05-22

4-(aminomethyl)-N-ethylbenzene-1-sulfonamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(aminomethyl)-N-ethylbenzene-1-sulfonamide hydrochloride

• Inchi： 1S/C9H14N2O2S.ClH/c1-2-11-14(12,13)9-5-3-8(7-10)4-6-9;/h3-6,11H,2,7,10H2,1H3;1H
• InChI Key： FUUDOHMYMNKRIJ-UHFFFAOYSA-N
• SMILES： C1(S(NCC)(=O)=O)=CC=C(CN)C=C1.[H]Cl

Additional information on 4-(aminomethyl)-N-ethylbenzene-1-sulfonamide hydrochloride

4-(Aminomethyl)-N-ethylbenzene-1-sulfonamide Hydrochloride (CAS 878784-25-9): A Comprehensive Technical Profile

4-(Aminomethyl)-N-ethylbenzene-1-sulfonamide hydrochloride (CAS 878784-25-9) is an important sulfonamide derivative with significant potential in pharmaceutical research and specialty chemical applications. This white to off-white crystalline powder has gained attention in recent years due to its unique molecular structure featuring both sulfonamide and aminomethyl functional groups, which contribute to its diverse reactivity profile.

The compound's chemical formula C9H14N2O2S·HCl and molecular weight of 250.74 g/mol make it particularly interesting for medicinal chemistry applications. Researchers have been investigating its potential as a building block for drug development, especially in areas addressing neurological disorders and metabolic diseases - two of the most searched health topics in 2024 according to recent pharmaceutical search trend analyses.

From a physicochemical perspective, 4-(aminomethyl)-N-ethylbenzene-1-sulfonamide hydrochloride typically shows good solubility in polar solvents like water, methanol, and dimethyl sulfoxide (DMSO), while being less soluble in non-polar solvents. This property profile makes it particularly valuable for formulation development, answering one of the most frequently asked questions in pharmaceutical chemistry forums about compound solubility characteristics.

The synthesis route for CAS 878784-25-9 typically involves the reaction of 4-(bromomethyl)benzenesulfonamide with ethylamine, followed by hydrochloric acid treatment. Recent advancements in green chemistry have led to more sustainable production methods, addressing growing industry concerns about environmental impact - a hot topic in current chemical manufacturing discussions.

In pharmaceutical applications, this compound has shown promise as a potential intermediate for carbonic anhydrase inhibitors, a class of compounds receiving increased research attention for their potential in treating glaucoma, epilepsy, and altitude sickness. The presence of both sulfonamide and primary amine functionalities allows for diverse derivatization possibilities, making it a versatile scaffold in drug discovery programs.

Quality control of 4-(aminomethyl)-N-ethylbenzene-1-sulfonamide hydrochloride typically involves HPLC analysis with UV detection, with purity specifications generally exceeding 98% for research-grade material. The compound's stability under various storage conditions (a common query among laboratory researchers) has been well-documented, showing excellent shelf life when stored in airtight containers at room temperature.

From a market perspective, demand for CAS 878784-25-9 has been steadily increasing, particularly from contract research organizations and academic institutions engaged in neurological drug discovery. The global market for specialized pharmaceutical intermediates is projected to grow significantly through 2026, with compounds like this playing an important role in the development of next-generation therapeutics.

Recent patent literature reveals growing interest in 4-(aminomethyl)-N-ethylbenzene-1-sulfonamide hydrochloride derivatives for potential applications in central nervous system disorders, aligning with current trends in mental health research. The compound's ability to cross the blood-brain barrier (a frequently searched topic in neuropharmacology) makes it particularly valuable for these applications.

Safety data for CAS 878784-25-9 indicates it should be handled with standard laboratory precautions, including proper personal protective equipment. While not classified as hazardous under current regulations, proper handling procedures should always be followed - a point emphasized in recent laboratory safety guidelines that have gained attention following increased focus on workplace safety standards.

The analytical characterization of 4-(aminomethyl)-N-ethylbenzene-1-sulfonamide hydrochloride typically includes 1H NMR, 13C NMR, and mass spectrometry analysis, with characteristic peaks that allow for clear identification. These analytical methods (commonly searched by quality control professionals) provide comprehensive data for compound verification.

In formulation development, the hydrochloride salt form offers advantages in terms of crystalline stability and dissolution properties, addressing formulation challenges that are frequently discussed in pharmaceutical technology forums. The compound's physicochemical properties make it suitable for various dosage form developments, particularly those requiring good aqueous solubility.

Looking forward, research into CAS 878784-25-9 and its derivatives continues to expand, with particular interest in its potential biological activities. The compound represents an excellent example of how molecular modification of classic sulfonamide structures can lead to new therapeutic possibilities, a concept that has gained traction in recent drug discovery symposiums.

For researchers considering working with 4-(aminomethyl)-N-ethylbenzene-1-sulfonamide hydrochloride, it's worth noting that the compound's structure-activity relationships have become a subject of increasing study. Recent publications have explored various analogs, responding to the growing demand for structure-optimization data in medicinal chemistry research.

The supply chain for CAS 878784-25-9 has become more robust in recent years, with multiple specialty chemical suppliers now offering the compound in various quantities. This availability supports the compound's growing use in high-throughput screening programs and combinatorial chemistry approaches that are transforming modern drug discovery.

In conclusion, 4-(aminomethyl)-N-ethylbenzene-1-sulfonamide hydrochloride represents a valuable chemical entity with diverse applications in pharmaceutical research and development. Its unique structural features, combined with favorable physicochemical properties, position it as an important tool in addressing some of today's most pressing therapeutic challenges, particularly in neurological and metabolic disease research areas that dominate current medical discussions.